5-(4-Tert-butylphenyl)-7,9-dichloro-2-phenyl-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine

Specification

• Molecular Formula: C26H24Cl2N2O
• Molecular Weight: 451.4 g/mol
• IUPAC Name: 5-(4-tert-butylphenyl)-7,9-dichloro-2-phenyl-5,10b-dihydro-1H-pyrazolo[1,5-c][1,3]benzoxazine
• Standard InChI: InChI=1S/C26H24Cl2N2O/c1-26(2,3)18-11-9-17(10-12-18)25-30-23(15-22(29-30)16-7-5-4-6-8-16)20-13-19(27)14-21(28)24(20)31-25/h4-14,23,25H,15H2,1-3H3
• Standard InChI Key: AUBIYKNMBZMNOR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C2N3C(CC(=N3)C4=CC=CC=C4)C5=C(O2)C(=CC(=C5)Cl)Cl

Introduction

The compound 5-(4-Tert-butylphenyl)-7,9-dichloro-2-phenyl-1,10b-dihydropyrazolo[1,5-c]benzoxazine is a complex organic molecule featuring a unique bicyclic structure. It combines elements of pyrazole and benzoxazine rings, making it of interest in various scientific fields, including medicinal chemistry. This compound's structure suggests potential applications in drug development due to its multiple functional groups and the presence of both aromatic and heterocyclic components.

Synthesis and Preparation

The synthesis of 5-(4-Tert-butylphenyl)-7,9-dichloro-2-phenyl-1,10b-dihydropyrazolo[1,5-c]benzoxazine typically involves multi-step reactions, including the formation of the pyrazolo[1,5-c]benzoxazine core and subsequent substitution reactions to introduce the phenyl and tert-butylphenyl groups. Specific synthesis protocols are not detailed in the available literature, but similar compounds often require careful control of reaction conditions to achieve high yields and purity.

Biological Activity and Potential Applications

While specific biological activity data for 5-(4-Tert-butylphenyl)-7,9-dichloro-2-phenyl-1,10b-dihydropyrazolo[1,5-c]benzoxazine are not readily available, compounds with similar structures have shown promise in various therapeutic areas:

• Antimicrobial Activity: Pyrazole derivatives have been explored for their antibacterial properties, suggesting potential applications in this area.

• Anticancer Activity: Benzoxazine derivatives have been studied for their anticancer potential, although specific data on this compound are lacking.

• Other Therapeutic Areas: The presence of aromatic rings and halogen atoms may also suggest potential applications in fields like anti-inflammatory or antiviral research.